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Compound of Interest

Compound Name: Ethylidenebis(trichlorosilane)

Cat. No.: B096946

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethylidenebis(trichlorosilane) is an organosilane compound with the chemical formula
C2HA4CI6Si2.[1][2] As a bifunctional silane, it possesses two trichlorosilyl groups, making it a
candidate for use as a potent cross-linking agent in the synthesis and modification of polymers.
[3] The trichlorosilyl groups are highly reactive towards hydrolysis, which is the initial step in the
cross-linking process. Subsequent condensation of the resulting silanol groups leads to the
formation of stable siloxane (Si-O-Si) bridges, creating a three-dimensional network within a
polymer matrix.[4][5] This cross-linked network can significantly enhance the mechanical,
thermal, and chemical properties of the base polymer.[5][6] These application notes provide an
overview of its potential uses, a general reaction mechanism, and protocols for its application.

Chemical Properties and Structure
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Property Value Reference

Chemical Name ethylidenebis[trichlorosilane] [2]

CAS Number 18076-92-1 [11[21[7]

Molecular Formula C2HA4CI6Si2 [11[2]

Molecular Weight 296.924 g/mol [1][2]

Boiling Point 163.3°C at 760 mmHg [2]

Flash Point 41.9°C [2]

Density 1.472 g/cm3 [2]
Applications

While specific data for Ethylidenebis(trichlorosilane) is limited, its structural characteristics
suggest its utility in applications where silane cross-linking is beneficial. Silane cross-linking
agents are widely used to improve the performance of materials in various industries.[4][5]
Potential applications for Ethylidenebis(trichlorosilane) include:

o Polymer Modification: Enhancing the mechanical strength, thermal stability, and chemical
resistance of polymers such as polyethylene and silicones.[5]

o Adhesives and Sealants: Acting as a cross-linker in room temperature vulcanizing (RTV)
silicone sealants to improve durability and adhesion.[4]

o Composite Materials: Improving the interfacial adhesion between inorganic fillers (like silica
or glass fibers) and a polymer matrix.

» Surface Modification: Modifying the surface properties of substrates to enhance
hydrophobicity or promote adhesion.

Reaction Mechanism

The cross-linking process with Ethylidenebis(trichlorosilane) proceeds via a two-step
hydrolysis and condensation reaction, typical for chlorosilanes.[8][9]
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o Hydrolysis: The trichlorosilyl groups of Ethylidenebis(trichlorosilane) react vigorously with
water (moisture) to form silanol groups (-Si-OH) and hydrochloric acid (HCI) as a byproduct.

[8][°]

o Condensation: The newly formed, highly reactive silanol groups then condense with each
other or with hydroxyl groups on a polymer backbone or substrate surface. This
condensation reaction forms stable siloxane (Si-O-Si) bonds and releases water.

The repetition of these steps leads to the formation of a dense, three-dimensional cross-linked

network.
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Step 1: Hydrolysis

Water (H20)

Intermediate Silanol |~ -6HCI ___ A
| +6H20 gl (CH3CH(SI(OH)3)2) Hydrochloric Acid (HCI)

Ethylidenebis(trichlorosilane)
(CH3CH(SICI3)2)

Step 2: Condensation

Another Silanol or
Polymer with -OH group

Cross-linked Polymer  |IIzPIo}
/ with Si-O-Si bonds P Water (H20)

Silanol Intermediate
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1. Melt Blending 1. Mixing under Inert Atmosphere
PE + EBTCS + Peroxide Initiator (Silanol-terminated PDMS + EBTCS + Catalyst)
2. Grafting Reaction 2. Degassing
(in extruder) (Vacuum)
3. Pelletizing A
Grafted PE 3. Casting into Mold

4. Shaping 4. Curing

(e.g., extrusion, molding) (Exposure to ambient moisture)

l '

5. Moisture Curing
(Water bath or ambient moisture)

5. Demolding

Cross-linked PE (PEX) Cured Silicone Elastomer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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